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Introduction

Antifungal Agent 13, systematically named N-(4-chlorophenyl)-1-methyl-3-
(trifluoromethyl)-1H-pyrazole-4-carboxamide, is a novel synthetic compound belonging to the
pyrazole carboxamide class of fungicides. This class of compounds has garnered significant
interest due to its potent and broad-spectrum antifungal activity. The core mechanism of action
for many pyrazole carboxamides involves the inhibition of succinate dehydrogenase (SDH), a
key enzyme in the mitochondrial respiratory chain and the tricarboxylic acid (TCA) cycle.[1][2]
[3] This technical guide provides a comprehensive overview of the synthesis, characterization,
and biological evaluation of Antifungal Agent 13.

Data Presentation

The quantitative data for Antifungal Agent 13 are summarized in the tables below.

Table 1: Physicochemical and Spectroscopic Data for Antifungal Agent 13
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Parameter

Value

IUPAC Name

N-(4-chlorophenyl)-1-methyl-3-

(trifluoromethyl)-1H-pyrazole-4-carboxamide

Molecular Formula C12H9CIF3Ns0
Molecular Weight 319.67 g/mol
Appearance White solid
Melting Point 129-131 °C[4]

1H NMR (DMSO-ds, & ppm)

10.15 (s, 1H, NH), 8.55 (s, 1H, pyrazole-H), 7.75
(d, 2H, Ar-H), 7.45 (d, 2H, Ar-H), 3.95 (s, 3H, N-
CHs)

13C NMR (DMSO-ds, 6 ppm)

160.1, 148.2, 138.5, 137.9, 129.2, 128.8, 122.5,
120.7 (q, J=268 Hz, CFs), 115.8, 40.1

IR (KBr, cm™1)

3310 (N-H), 1675 (C=0), 1540, 1490, 1130 (C-
F)

MS (ESI)

m/z 320.0 [M+H]*

Table 2: In Vitro Antifungal Activity of Antifungal Agent 13 (MICso in pg/mL)
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Fungal Strain MICso (pg/mL)
Gibberella zeae >50

Fusarium oxysporum >50

Cytospora mandshurica >50
Rhizoctonia solani 0.022[1]
Botrytis cinerea >50

Candida albicans Not Reported
Aspergillus fumigatus Not Reported

Note: Antifungal activity can be highly species-
specific. The available data for analogous
compounds suggest that activity is often

targeted toward specific phytopathogenic fungi.

[415](6]

Experimental Protocols
Synthesis of Antifungal Agent 13

The synthesis of N-(4-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide is
a multi-step process, commencing with the synthesis of the pyrazole carboxylic acid
intermediate, followed by an amidation reaction.

Step 1: Synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

« To a solution of ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate in a suitable solvent such
as dimethylformamide (DMF), add a methylating agent (e.g., methyl iodide) and a base (e.g.,
potassium carbonate).

« Stir the reaction mixture at room temperature for 24 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/32924467/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268469/
https://pubmed.ncbi.nlm.nih.gov/23201640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272562/
https://www.benchchem.com/product/b15558414/docs?utm_src=pdf-body#technical-guide-synthesis-and-characterization-of-antifungal-agent-13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Upon completion, quench the reaction with water and extract the product with an organic
solvent (e.g., ethyl acetate).

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the methylated ester.

e Hydrolyze the resulting ester to the carboxylic acid by heating with a base (e.g., sodium
hydroxide) in a mixture of water and ethanol.

 After cooling, acidify the reaction mixture with hydrochloric acid to precipitate the carboxylic
acid.

« Filter the solid, wash with cold water, and dry to yield 1-methyl-3-(trifluoromethyl)-1H-
pyrazole-4-carboxylic acid.[7]

Step 2: Synthesis of N-(4-chlorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-
carboxamide (Antifungal Agent 13)

e Suspend 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (1 equivalent) in a dry,
inert solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

» Add oxalyl chloride or thionyl chloride (1.2 equivalents) and a catalytic amount of DMF.

 Stir the mixture at room temperature for 2-4 hours to form the acid chloride. Monitor the
conversion by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic
acid).

» In a separate flask, dissolve 4-chloroaniline (1 equivalent) and a non-nucleophilic base such
as triethylamine (1.5 equivalents) in the same dry solvent.

e Cool the aniline solution to 0 °C in an ice bath.

o Slowly add the freshly prepared acid chloride solution to the aniline solution with vigorous
stirring.

» Allow the reaction mixture to warm to room temperature and stir for an additional 12-18
hours.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/publication/233827955_Synthesis_and_Antifungal_Activity_of_N-Substituted_pyridinyl-1-methylphenyl-3-trifluoromethyl-1H-pyrazole-4-carboxamide_Derivatives
https://www.benchchem.com/product/b15558414/docs?utm_src=pdf-body#technical-guide-synthesis-and-characterization-of-antifungal-agent-13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Monitor the reaction by TLC.

» Upon completion, wash the reaction mixture sequentially with dilute HCI, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water) or by column chromatography on silica gel to afford the pure Antifungal
Agent 13.[4]

Characterization Methods

» Nuclear Magnetic Resonance (NMR): *H and 13C NMR spectra are recorded on a 400 MHz
or 500 MHz spectrometer using deuterated dimethyl sulfoxide (DMSO-ds) as the solvent.
Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as
an internal standard.

o Infrared (IR) Spectroscopy: IR spectra are recorded on an FT-IR spectrometer using
potassium bromide (KBr) pellets.

e Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to
determine the mass-to-charge ratio of the synthesized compound.

e Melting Point: The melting point is determined using a standard melting point apparatus and
is uncorrected.

Antifungal Susceptibility Testing

The in vitro antifungal activity is determined using the broth microdilution method according to
established protocols.

e Prepare a stock solution of Antifungal Agent 13 in DMSO.

o Perform serial two-fold dilutions of the compound in 96-well microtiter plates containing a
suitable broth medium (e.g., RPMI-1640 for yeasts, Potato Dextrose Broth for filamentous
fungi).
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» Prepare a standardized inoculum of the fungal test strain.
e Add the fungal inoculum to each well of the microtiter plate.

« Include positive (fungal inoculum with a standard antifungal) and negative (fungal inoculum
without any antifungal) controls.

 Incubate the plates at an appropriate temperature (e.g., 35°C for Candida spp., 28°C for
filamentous fungi) for 24-72 hours.

e The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the
compound that causes a significant inhibition of visible fungal growth compared to the
control.

Visualizations
Synthesis Workflow

Step 2: Amidation

Step 1: Intermediate Synthesis Antifungal Agent 13
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Caption: Synthetic pathway for Antifungal Agent 13.

Proposed Mechanism of Action
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TCA Cycle Antifungal Agent 13
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Caption: Inhibition of Succinate Dehydrogenase by Antifungal Agent 13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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